![molecular formula C18H23N3O4 B2562358 N1-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-N2-(4-ethoxyphenyl)oxalamide CAS No. 899954-97-3](/img/structure/B2562358.png)
N1-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-N2-(4-ethoxyphenyl)oxalamide
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Description
N1-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-N2-(4-ethoxyphenyl)oxalamide is a useful research compound. Its molecular formula is C18H23N3O4 and its molecular weight is 345.399. The purity is usually 95%.
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Scientific Research Applications
Furan derivatives, like N1-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-N2-(4-ethoxyphenyl)oxalamide, play a significant role in various scientific research fields due to their versatile chemical properties. These compounds are pivotal in the development of new materials, pharmaceuticals, and energy sources. The exploration of furan derivatives has led to innovations in polymer science, medicinal chemistry, and sustainable energy solutions.
Applications in Polymer and Material Science
Furan derivatives are instrumental in advancing polymer and material science. Research by Chernyshev et al. (2017) highlights the conversion of plant biomass into furan derivatives for producing monomers and polymers, leading to the development of new functional materials and fuels. This sustainable approach leverages furan's potential to replace non-renewable hydrocarbon sources, offering a green alternative for the chemical industry (Chernyshev, Kravchenko, & Ananikov, 2017).
Contribution to Biofuel Research
The quest for sustainable and eco-friendly fuel alternatives has brought furan derivatives to the forefront of biofuel research. Hoang et al. (2021) discuss the promising application of 2,5-dimethylfuran (DMF), a compound related to furan derivatives, as an ideal biofuel for spark ignition engines. This research underscores the potential of furan-based compounds in creating renewable energy solutions that can alleviate the reliance on fossil fuels, highlighting their importance in addressing global energy challenges (Hoang, Nižetić, & Ölçer, 2021).
Medicinal Chemistry and Pharmaceutical Applications
In the realm of medicinal chemistry, furan derivatives are explored for their therapeutic potentials. Although specific studies on this compound were not found, related research into compounds with similar structural features has shown promise in drug development. For instance, the study of amyloid imaging in Alzheimer's disease involves compounds with dimethylamino functionalities, demonstrating the importance of such chemical groups in developing diagnostic tools and treatments for neurodegenerative diseases (Nordberg, 2007).
Properties
IUPAC Name |
N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-N'-(4-ethoxyphenyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N3O4/c1-4-24-14-9-7-13(8-10-14)20-18(23)17(22)19-12-15(21(2)3)16-6-5-11-25-16/h5-11,15H,4,12H2,1-3H3,(H,19,22)(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MUASDAJEWMJCBC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)C(=O)NCC(C2=CC=CO2)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.